Cas no 1411571-54-4 (6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide)

• Product Name: 6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide
• CAS No: 1411571-54-4
• MF: C₁₁H₁₁FN₄O
• MW: 234.229645013809
• CID: 5906734
• PubChem ID: 63978998
• Update Time: 2025-05-22

6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N-[(1-methyl-1H-imidazol-2-yl)methyl]pyri dine-3-carboxamide
• 3-Pyridinecarboxamide, 6-fluoro-N-[(1-methyl-1H-imidazol-2-yl)methyl]-
• 6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide
• 1411571-54-4
• 6-Fluoro-N-((1-methyl-1H-imidazol-2-yl)methyl)nicotinamide
• EN300-13190682
• AKOS013295017
• 6-fluoro-N-[(1-methyl-1H-imidazol-2-yl)methyl]pyridine-3-carboxamide

• Inchi： 1S/C11H11FN4O/c1-16-5-4-13-10(16)7-15-11(17)8-2-3-9(12)14-6-8/h2-6H,7H2,1H3,(H,15,17)
• InChI Key： GKDQIESBSWCSAF-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC=C1C(NCC1N(C)C=CN=1)=O

Computed Properties

• Exact Mass: 234.09168915g/mol
• Monoisotopic Mass: 234.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 503.8±45.0 °C(Predicted)
• pka: 12.47±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide

Recent Advances in the Study of 6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide (CAS: 1411571-54-4)

The compound 6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide (CAS: 1411571-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary data suggest that 6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide exhibits high affinity for certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. This has led to a surge in research aimed at optimizing its selectivity and efficacy, with several derivatives currently under preclinical evaluation.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed a combination of X-ray crystallography and molecular docking simulations to explore the binding mode of this compound. The results revealed a unique interaction pattern with the ATP-binding site of the target kinase, providing valuable insights for further structural modifications. These findings are expected to guide the design of next-generation inhibitors with improved therapeutic profiles.

Another noteworthy development is the investigation of the compound's metabolic stability and bioavailability. Pharmacokinetic studies conducted in animal models have demonstrated favorable absorption and distribution properties, although challenges remain in optimizing its half-life and minimizing off-target effects. Researchers are now exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its clinical potential.

Beyond its applications in oncology, 6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide is also being studied for its potential in treating neurodegenerative disorders. Early-stage research indicates that the compound may modulate key pathways involved in neuroinflammation and oxidative stress, offering a novel therapeutic avenue for conditions such as Alzheimer's and Parkinson's diseases. However, further validation in relevant disease models is required to confirm these preliminary observations.

In conclusion, the growing body of research on 6-fluoro-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-3-carboxamide underscores its versatility and potential as a multifunctional therapeutic agent. While significant progress has been made in understanding its biological activity and pharmacokinetics, ongoing studies are essential to fully realize its clinical applications. The compound's unique chemical structure and promising preclinical data position it as a compelling candidate for future drug development efforts.